Cas no 2228916-71-8 (1-benzyl-3-(pyrrolidin-3-yloxy)piperidine)
1-benzyl-3-(pyrrolidin-3-yloxy)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 1-benzyl-3-(pyrrolidin-3-yloxy)piperidine
- Piperidine, 1-(phenylmethyl)-3-(3-pyrrolidinyloxy)-
- 2228916-71-8
- 1-Benzyl-3-(((S)-pyrrolidin-3-yl)oxy)piperidine
-
- Inchi: 1S/C16H24N2O/c1-2-5-14(6-3-1)12-18-10-4-7-16(13-18)19-15-8-9-17-11-15/h1-3,5-6,15-17H,4,7-13H2
- InChI Key: ULOSVBUTZCTWIL-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=CC=C2)CCCC(OC2CCNC2)C1
Computed Properties
- Exact Mass: 260.188863393g/mol
- Monoisotopic Mass: 260.188863393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 24.5Ų
Experimental Properties
- Density: 1.09±0.1 g/cm3(Predicted)
- Boiling Point: 367.2±42.0 °C(Predicted)
- pka: 9.47±0.10(Predicted)
1-benzyl-3-(pyrrolidin-3-yloxy)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1864944-0.05g |
1-benzyl-3-(pyrrolidin-3-yloxy)piperidine |
2228916-71-8 | 0.05g |
$1068.0 | 2023-09-18 | ||
| Enamine | EN300-1864944-0.1g |
1-benzyl-3-(pyrrolidin-3-yloxy)piperidine |
2228916-71-8 | 0.1g |
$1119.0 | 2023-09-18 | ||
| Enamine | EN300-1864944-0.25g |
1-benzyl-3-(pyrrolidin-3-yloxy)piperidine |
2228916-71-8 | 0.25g |
$1170.0 | 2023-09-18 | ||
| Enamine | EN300-1864944-0.5g |
1-benzyl-3-(pyrrolidin-3-yloxy)piperidine |
2228916-71-8 | 0.5g |
$1221.0 | 2023-09-18 | ||
| Enamine | EN300-1864944-1.0g |
1-benzyl-3-(pyrrolidin-3-yloxy)piperidine |
2228916-71-8 | 1g |
$1272.0 | 2023-06-02 | ||
| Enamine | EN300-1864944-2.5g |
1-benzyl-3-(pyrrolidin-3-yloxy)piperidine |
2228916-71-8 | 2.5g |
$2492.0 | 2023-09-18 | ||
| Enamine | EN300-1864944-5.0g |
1-benzyl-3-(pyrrolidin-3-yloxy)piperidine |
2228916-71-8 | 5g |
$3687.0 | 2023-06-02 | ||
| Enamine | EN300-1864944-10.0g |
1-benzyl-3-(pyrrolidin-3-yloxy)piperidine |
2228916-71-8 | 10g |
$5467.0 | 2023-06-02 | ||
| Enamine | EN300-1864944-1g |
1-benzyl-3-(pyrrolidin-3-yloxy)piperidine |
2228916-71-8 | 1g |
$1272.0 | 2023-09-18 | ||
| Enamine | EN300-1864944-5g |
1-benzyl-3-(pyrrolidin-3-yloxy)piperidine |
2228916-71-8 | 5g |
$3687.0 | 2023-09-18 |
1-benzyl-3-(pyrrolidin-3-yloxy)piperidine Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on 1-benzyl-3-(pyrrolidin-3-yloxy)piperidine
Comprehensive Overview of 1-benzyl-3-(pyrrolidin-3-yloxy)piperidine (CAS No. 2228916-71-8): Properties, Applications, and Research Insights
1-benzyl-3-(pyrrolidin-3-yloxy)piperidine, with the CAS number 2228916-71-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a piperidine core with benzyl and pyrrolidinyloxy substituents, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential as a scaffold for CNS-targeting agents, given its ability to modulate neurotransmitter systems.
The compound's molecular formula and structural complexity contribute to its diverse applications. Recent studies highlight its relevance in designing novel therapeutics for neurological disorders, aligning with growing public interest in mental health treatments and neurodegenerative disease research. Searches for terms like "piperidine derivatives in medicine" or "CNS drug scaffolds" reflect the scientific community's focus on such compounds. Its synthetic accessibility and functional group compatibility further enhance its utility in medicinal chemistry.
From a physicochemical perspective, 1-benzyl-3-(pyrrolidin-3-yloxy)piperidine exhibits moderate lipophilicity, which is crucial for blood-brain barrier penetration—a key consideration for neuropharmaceuticals. This property aligns with trending searches around "drug delivery to the brain" and "BBB-permeable compounds". Analytical techniques like HPLC and mass spectrometry are typically employed for its characterization, ensuring high purity for research applications.
The compound's mechanistic potential extends to receptor interaction studies, particularly with G-protein-coupled receptors (GPCRs) and ion channels. Such investigations resonate with current interests in precision medicine and personalized drug development. Notably, its structural motifs share similarities with approved drugs targeting dopaminergic and serotonergic pathways, sparking innovation in psychopharmacology.
In process chemistry, optimization of 1-benzyl-3-(pyrrolidin-3-yloxy)piperidine synthesis remains an active area, with researchers exploring green chemistry approaches to improve yield and sustainability. This reflects broader industrial trends toward eco-friendly synthesis, often searched as "sustainable pharmaceutical manufacturing". The compound's stability profile under various conditions also makes it suitable for formulation studies.
Emerging computational chemistry studies utilize this compound as a template for virtual screening, capitalizing on its balanced pharmacophore features. This application ties into the rising demand for AI-driven drug discovery, a frequently searched topic in biotech innovation. Additionally, its crystallographic data contributes to structure-activity relationship (SAR) databases, supporting rational drug design efforts.
Quality control protocols for CAS 2228916-71-8 emphasize chromatographic purity and stereochemical consistency, addressing the pharmaceutical industry's stringent standards. Discussions around "impurity profiling" and "ICH guidelines compliance" frequently intersect with such compounds. Furthermore, its patent landscape reveals ongoing intellectual property developments in neurological drug candidates.
As research progresses, 1-benzyl-3-(pyrrolidin-3-yloxy)piperidine continues to demonstrate multidisciplinary relevance, bridging organic synthesis, pharmacology, and molecular modeling. Its adaptability to high-throughput screening platforms positions it as a valuable asset in drug discovery pipelines, answering the growing need for targeted neurological therapies in an aging global population.
2228916-71-8 (1-benzyl-3-(pyrrolidin-3-yloxy)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)